Cas no 864724-64-1 (3-Iodo-7-nitro-1H-indazole)

3-Iodo-7-nitro-1H-indazole structure
3-Iodo-7-nitro-1H-indazole structure
Product Name:3-Iodo-7-nitro-1H-indazole
CAS No:864724-64-1
Molecular Formula:C7H4IN3O2
Molecular Weight:289.030033111572
MDL:MFCD09027004
CID:718675
PubChem ID:12194792

3-Iodo-7-nitro-1H-indazole Properties

Names and Identifiers

    • 3-Iodo-7-nitro-1H-indazole
    • 1H-Indazole,3-iodo-7-nitro-
    • 3-Iodo-7-nitro (1H)indazole
    • 3-IODO-7-NITROINDAZOLE
    • 3-Iodo-7-nitro-1H-indazole (ACI)
    • 3-Iodo-7-nitro-2H-indazole
    • PB14625
    • CS-0051302
    • SCHEMBL3004143
    • SY097455
    • DTXSID80479937
    • MFCD09027004
    • CVQKINXVUVZMJY-UHFFFAOYSA-N
    • AS-33761
    • DB-076652
    • 3-Iodo-7-nitro(1H)indazole
    • EN300-1709573
    • 864724-64-1
    • AKOS015853982
    • MDL: MFCD09027004
    • InChIKey: CVQKINXVUVZMJY-UHFFFAOYSA-N
    • Inchi: 1S/C7H4IN3O2/c8-7-4-2-1-3-5(11(12)13)6(4)9-10-7/h1-3H,(H,9,10)
    • SMILES: [O-][N+](C1C2=C(C(=NN2)I)C=CC=1)=O

Computed Properties

  • Exact Mass: 288.93482g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 288.93482g/mol
  • Heavy Atom Count: 13
  • Complexity: 220
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Refractive Index: 1.818
  • Boiling Point: 458°C at 760 mmHg
  • Flash Point: 230.8°C
  • Density: 2.24

3-Iodo-7-nitro-1H-indazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004N71-250mg
3-Iodo-7-nitro-1H-indazole
864724-64-1 95%
250mg
$21.00 2024-04-21
Aaron
AR004NFD-100mg
3-Iodo-7-nitro-1H-indazole
864724-64-1 95%
100mg
$8.00 2025-02-11
abcr
AB453545-1 g
3-Iodo-7-nitro-1H-indazole; .
864724-64-1
1g
€157.80 2022-06-10
Advanced ChemBlocks
G-5613-1G
3-Iodo-7-nitro-1H-indazole
864724-64-1 97%
1G
$150 2023-04-13
Alichem
A269002550-10g
3-Iodo-7-nitro-1H-indazole
864724-64-1 95%
10g
$400.00 2023-08-31
Ambeed
A722059-1g
3-Iodo-7-nitro-1H-indazole
864724-64-1 95%
1g
$40.0 2025-02-28
Chemenu
CM108774-10g
3-iodo-7-nitro-1H-indazole
864724-64-1 97%
10g
$204 2021-08-06
Crysdot LLC
CD11041557-1g
3-Iodo-7-nitro-1H-indazole
864724-64-1 95+%
1g
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Enamine
EN300-1709573-0.1g
3-iodo-7-nitro-1H-indazole
864724-64-1 95%
0.1g
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eNovation Chemicals LLC
D495729-1G
3-iodo-7-nitro-1H-indazole
864724-64-1 97%
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3-Iodo-7-nitro-1H-indazole Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ;  4 d, rt
Reference
Identification of 3-sulfonylindazole derivatives as potent and selective 5-HT6 antagonists
Liu, Kevin G.; et al, Bioorganic & Medicinal Chemistry, 2011, 19(1), 650-662

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide ;  1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water
Reference
Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors
Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide ;  1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water
Reference
New and efficient synthesis of bi- and trisubstituted indazoles
Bouissane, Latifa; et al, Tetrahedron, 2005, 61(34), 8218-8225

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  (4-Methoxyphenyl)boronic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane
Reference
Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors
Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

3-Iodo-7-nitro-1H-indazole Raw materials

3-Iodo-7-nitro-1H-indazole Preparation Products

3-Iodo-7-nitro-1H-indazole Related Literature

864724-64-1 (3-Iodo-7-nitro-1H-indazole) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:864724-64-1)3-Iodo-7-nitro-1H-indazole
A863177
Purity:99%
Quantity:10g
Price($):194.0